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Compound of Interest

Compound Name: 3,5-Dibenzyloxybenzyl Bromide

Cat. No.: B1271974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information and handling protocols for 3,5-
Dibenzyloxybenzyl Bromide (CAS No. 24131-32-6). The following sections detail the

material's properties, associated hazards, and recommended procedures for safe use in a

laboratory setting, particularly within the context of drug development and scientific research.

Core Material Identification and Properties
3,5-Dibenzyloxybenzyl Bromide, also known as 3,5-Bis(benzyloxy)benzyl Bromide or 3,5-

Dibenzyloxy-α-bromotoluene, is a crystalline powder that serves as a key intermediate in

organic synthesis.[1][2] Its physical and chemical properties are summarized below for easy

reference.
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Property Value Source(s)

Molecular Formula C₂₁H₁₉BrO₂ [2]

Molecular Weight 383.29 g/mol [2]

Appearance
White to almost white

powder/crystal
[2]

Purity >98.0% (GC) [2]

Melting Point 85.0 to 89.0 °C [2]

CAS Number 24131-32-6 [1][2]

GHS Hazard and Safety Information
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3,5-Dibenzyloxybenzyl Bromide is classified with significant hazards. Researchers

must be fully aware of these classifications and the corresponding precautionary measures.

GHS
Classification

Hazard
Statement

Signal Word Pictogram Source(s)

Skin

Corrosion/Irritatio

n

H314: Causes

severe skin

burns and eye

damage

Danger Corrosive [2]

Skin Irritation
H315: Causes

skin irritation
Warning

Exclamation

Mark
[1]

Serious Eye

Damage/Irritation

H319: Causes

serious eye

irritation

Warning
Exclamation

Mark
[1]

Specific target

organ toxicity —

single exposure

H335: May

cause respiratory

irritation

Warning
Exclamation

Mark
[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tcichemicals.com/SG/en/p/B2093
https://www.tcichemicals.com/SG/en/p/B2093
https://www.tcichemicals.com/SG/en/p/B2093
https://www.tcichemicals.com/SG/en/p/B2093
https://www.tcichemicals.com/SG/en/p/B2093
https://www.echemi.com/sds/3-5-bisbenzyloxybenzyl-bromide-pd180521137664.html
https://www.tcichemicals.com/SG/en/p/B2093
https://www.benchchem.com/product/b1271974?utm_src=pdf-body
https://www.tcichemicals.com/SG/en/p/B2093
https://www.echemi.com/sds/3-5-bisbenzyloxybenzyl-bromide-pd180521137664.html
https://www.echemi.com/sds/3-5-bisbenzyloxybenzyl-bromide-pd180521137664.html
https://www.echemi.com/sds/3-5-bisbenzyloxybenzyl-bromide-pd180521137664.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precautionary Statements (Selected):

Prevention (P260, P280): Do not breathe dust. Wear protective gloves/protective

clothing/eye protection/face protection.[2]

Response (P303+P361+P353, P305+P351+P338, P304+P340+P310): IF ON SKIN (or hair):

Take off immediately all contaminated clothing. Rinse skin with water/shower. IF IN EYES:

Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy

to do. Continue rinsing. IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Immediately call a POISON CENTER/doctor.[2]

Storage (P405): Store locked up.[3]

Disposal (P501): Dispose of contents/container to an approved waste disposal plant.[3]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to strict experimental protocols is paramount when working with 3,5-
Dibenzyloxybenzyl Bromide to ensure personnel safety and prevent accidental exposure.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[4][5]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

[5] An impervious lab coat is recommended.

Respiratory Protection: Use a NIOSH-approved respirator or work in a certified chemical

fume hood to avoid inhalation of dust or vapors.[4][5]

Handling and Storage
Handling: Use only in a well-ventilated area, preferably a chemical fume hood.[5] Avoid

creating dust. Wash hands thoroughly after handling.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5] It is

recommended to store in a refrigerator.[5]
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First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[5] Seek immediate medical attention.

Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[5] Remove

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide, carbon dioxide, and hydrogen bromide.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection. Avoid dust formation.[5]

Environmental Precautions: Prevent the product from entering drains.

Containment and Cleaning: Sweep up the spilled material, avoiding dust generation, and

place it in a suitable, closed container for disposal.[5]

Visualized Safe Handling Workflow
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The following diagram illustrates the logical steps for safely handling 3,5-Dibenzyloxybenzyl
Bromide in a research environment.

Safe Handling Workflow for 3,5-Dibenzyloxybenzyl Bromide

Start: Prepare for Experiment

1. Don Personal Protective Equipment (PPE)
- Safety Goggles/Face Shield

- Gloves
- Lab Coat

2. Work in a Certified Chemical Fume Hood

3. Handle with Care
- Avoid dust formation

- Use non-sparking tools

4. Proper Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Refrigerate

5. Waste Disposal
- Dispose in approved waste container

End: Experiment Complete

6. Decontaminate Work Area
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Click to download full resolution via product page

Caption: A workflow diagram for the safe handling of 3,5-Dibenzyloxybenzyl Bromide.

Emergency Response Protocol
This diagram outlines the immediate actions to take in case of an accidental exposure to 3,5-
Dibenzyloxybenzyl Bromide.

Emergency Response for Accidental Exposure

Accidental Exposure Occurs

Inhalation:
Move to fresh air

Skin Contact:
Remove contaminated clothing,

rinse with water for 15 min

Eye Contact:
Rinse with water for several minutes

Ingestion:
Rinse mouth, do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency protocol for accidental exposure to 3,5-Dibenzyloxybenzyl Bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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